Ethyl 2-[(4-bromo-2-nitrophenyl)amino]acetate

• CAS: 1179891-92-9

Core Science & Biosynthesis

A Technical Guide to the Synthesis of N-(4-bromo-2-nitrophenyl)glycine Ethyl Ester: Principles, Protocol, and Mechanistic Insights

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

N-(4-bromo-2-nitrophenyl)glycine ethyl ester is a pivotal intermediate in synthetic organic chemistry, most notably as a precursor for the construction of quinoxaline scaffolds, which are prominent in medicinal chemistry.[1][2] This guide provides an in-depth examination of its primary synthesis pathway via N-alkylation of 4-bromo-2-nitroaniline. We will dissect the reaction mechanism, offer a detailed, field-proven experimental protocol, and explore the causal factors that govern the choice of reagents and conditions. This document is designed to serve as a practical and comprehensive resource, blending established chemical principles with actionable laboratory procedures.

Core Synthetic Strategy: Nucleophilic N-Alkylation

The most direct and widely employed method for synthesizing N-(4-bromo-2-nitrophenyl)glycine ethyl ester is the N-alkylation of 4-bromo-2-nitroaniline with an ethyl haloacetate, typically ethyl bromoacetate. This reaction falls under the category of nucleophilic substitution, specifically an Sₙ2 reaction, where the amino group of the aniline derivative acts as the nucleophile.

Mechanistic Considerations and Causality

The reaction proceeds via the attack of the lone pair of electrons on the nitrogen atom of 4-bromo-2-nitroaniline onto the electrophilic methylene carbon of ethyl bromoacetate. This concerted step results in the displacement of the bromide leaving group and the formation of a new carbon-nitrogen bond.

However, the reactivity of the aniline substrate is complex. The presence of a strongly electron-withdrawing nitro group (-NO₂) ortho to the amine significantly diminishes the nucleophilicity of the nitrogen atom by induction and resonance.[3] This deactivation means that the reaction does not proceed readily under neutral conditions and requires specific optimization to achieve a reasonable rate and yield.[3]

Key considerations include:

• Base Catalysis: A base is essential for two reasons. First, it neutralizes the hydrobromic acid (HBr) generated during the reaction, preventing the protonation of the starting aniline, which would render it non-nucleophilic. Second, a sufficiently strong base can deprotonate the weakly acidic N-H bond, increasing the concentration of the more nucleophilic anilide anion. Common choices range from mild bases like sodium bicarbonate (NaHCO₃) to stronger ones like potassium carbonate (K₂CO₃).[3]

• Thermal Activation: Due to the reduced nucleophilicity of the amine, thermal energy is typically required to overcome the activation barrier. Reactions are often conducted at elevated temperatures, frequently under reflux conditions, to ensure a practical reaction rate.[3]

• Solvent Selection: The choice of solvent is critical. Polar aprotic solvents such as N,N-dimethylformamide (DMF) or acetonitrile are often preferred as they can effectively solvate the cationic species and stabilize charged intermediates in the transition state, thereby accelerating the Sₙ2 reaction.[3] Alcohols like ethanol can also be used and offer a greener alternative.

Minimizing Side Reactions

The primary potential side reaction is N,N-dialkylation, where the initially formed secondary amine product reacts with a second molecule of ethyl bromoacetate. To suppress this, a slight molar excess of the 4-bromo-2-nitroaniline starting material is often used, ensuring the alkylating agent is the limiting reagent.[3]

Detailed Experimental Protocol

This protocol describes a robust procedure for the synthesis of N-(4-bromo-2-nitrophenyl)glycine ethyl ester. It is a self-validating system designed for reproducibility.

Materials and Reagents

Reagent	CAS No.	Molecular Formula	Molar Mass ( g/mol )	Role
4-Bromo-2-nitroaniline	875-51-4[4]	C₆H₅BrN₂O₂	217.02	Starting Material
Ethyl Bromoacetate	105-36-2	C₄H₇BrO₂	167.00	Alkylating Agent
Potassium Carbonate	584-08-7	K₂CO₃	138.21	Base
Acetonitrile (anhydrous)	75-05-8	C₂H₃N	41.05	Solvent
Ethyl Acetate	141-78-6	C₄H₈O₂	88.11	Extraction Solvent
Brine (Saturated NaCl)	7647-14-5	NaCl	58.44	Aqueous Wash
Anhydrous MgSO₄ / Na₂SO₄	7487-88-9	MgSO₄	120.37	Drying Agent

Step-by-Step Procedure

• Reaction Setup: To an oven-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-bromo-2-nitroaniline (1.0 eq.).

• Reagent Addition: Add anhydrous potassium carbonate (2.0 eq.) followed by anhydrous acetonitrile to achieve a concentration of approximately 0.1-0.2 M with respect to the aniline.

• Alkylation: Begin vigorous stirring and add ethyl bromoacetate (0.95 eq.) dropwise to the suspension at room temperature. A slight stoichiometric deficit of the alkylating agent helps minimize dialkylation.

• Heating: Heat the reaction mixture to reflux (approx. 82°C for acetonitrile) and maintain this temperature.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting aniline spot is consumed or significantly diminished (typically 4-8 hours).

• Work-up: Cool the reaction mixture to room temperature. Filter the mixture to remove the inorganic salts (K₂CO₃ and KBr) and wash the solid residue with a small amount of ethyl acetate.

• Extraction: Transfer the filtrate to a separatory funnel. Dilute with ethyl acetate and wash sequentially with water (2x) and brine (1x).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude solid can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) to yield the pure N-(4-bromo-2-nitrophenyl)glycine ethyl ester as a crystalline solid.

Visualization of Experimental Workflow

The following diagram illustrates the complete workflow for the synthesis, from initial setup to the final, purified product.

Caption: Workflow for N-alkylation of 4-bromo-2-nitroaniline.

Conclusion

The synthesis of N-(4-bromo-2-nitrophenyl)glycine ethyl ester via N-alkylation is a robust and scalable method. Success hinges on understanding the attenuated nucleophilicity of the 4-bromo-2-nitroaniline starting material and compensating for it with the appropriate choice of base, solvent, and thermal conditions. By carefully controlling stoichiometry and following a systematic work-up and purification procedure, this valuable synthetic intermediate can be prepared in high purity, ready for its application in the synthesis of quinoxalines and other complex heterocyclic systems.

References

• Recent advances in the transition-metal-free synthesis of quinoxalines. National Institutes of Health (NIH). [Link]

• Recent Advances in the Synthesis of Quinoxalines. A Mini Review. Taylor & Francis Online. [Link]

• Novel Synthetic Routes to Prepare Biologically Active Quinoxalines and Their Derivatives. National Institutes of Health (NIH). [Link]

• A Direct Method for Synthesis of Quinoxalines and Quinazolinones Using Epoxides as Alkyl Precursor. MDPI. [Link]

• Quinoxaline synthesis. Organic Chemistry Portal. [Link]

• Organic Syntheses Procedure. Organic Syntheses. [Link]

• Synthesis of 4-bromo-2-nitroacetanilide. PrepChem.com. [Link]

• Organic Syntheses Procedure. Organic Syntheses. [Link]

• Growth and Characterization of 4 –Bromo 2-nitro Aniline a New Nonlinear Optical Organic Crystal. Research India Publications. [Link]

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• Substitution Reactions of Benzene and Other Aromatic Compounds. Michigan State University Chemistry. [Link]

• Synthesis of glycine p-nitrophenyl ester. PrepChem.com. [Link]

• Selective N-alkylation of primary amines with R–NH2·HBr and alkyl bromides using a competitive deprotonation/protonation strategy. Royal Society of Chemistry. [Link]

• 4-Bromo-2-nitroaniline. PubChem. [Link]

• Synthesis of 4-Nitrophenyl (2,2,6,6-Tetramethylpiperidin-1-yl) Carbonate (NPTC) for N-Protection of L-Phenylalanine Ethyl Ester. ResearchGate. [Link]

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• Electrophilic Aromatic Substitution Reactions Made Easy! YouTube. [Link]

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• SYNTHESIS AND PRELIMINARY MOLECULAR DOCKING STUDIES OF NOVEL ETHYL-GLYCINATE AMIDE DERIVATIVES. Semantic Scholar. [Link]

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An In-Depth Technical Guide to the Precursors of 6-bromo-3,4-dihydroquinoxalin-2(1H)-one

This guide provides a comprehensive technical overview of the key precursors for the synthesis of 6-bromo-3,4-dihydroquinoxalin-2(1H)-one, a significant heterocyclic compound in medicinal chemistry and materials science. This document is intended for researchers, chemists, and professionals in drug development, offering in-depth insights into the selection of starting materials and the underlying chemical principles governing their reactivity.

Introduction: The Significance of 6-bromo-3,4-dihydroquinoxalin-2(1H)-one

Quinoxaline derivatives are a class of nitrogen-containing heterocyclic compounds that form the core structure of various biologically active molecules. Their utility spans a wide range of therapeutic areas, including oncology, infectious diseases, and neurology. The specific compound, 6-bromo-3,4-dihydroquinoxalin-2(1H)-one, serves as a crucial intermediate in the synthesis of more complex molecules, where the bromine atom provides a reactive handle for further chemical modifications through cross-coupling reactions. Understanding the synthesis of this key intermediate begins with a thorough identification and characterization of its fundamental precursors.

Core Precursors and Synthetic Strategy

The most common and efficient synthesis of 6-bromo-3,4-dihydroquinoxalin-2(1H)-one involves a condensation reaction between a substituted o-phenylenediamine and a reagent containing a two-carbon electrophilic unit, followed by intramolecular cyclization. This strategy is favored for its high yields and the ready availability of the starting materials.

The two primary precursors for this synthesis are:

• 4-bromo-1,2-phenylenediamine

• A C2-electrophile, typically Chloroacetyl Chloride or Ethyl Chloroacetate

The overall synthetic transformation is depicted below:

Caption: Synthetic pathway for 6-bromo-3,4-dihydroquinoxalin-2(1H)-one.

In-Depth Analysis of Precursors

4-bromo-1,2-phenylenediamine

4-bromo-1,2-phenylenediamine is the cornerstone of this synthesis, providing the benzene ring and the two amino groups necessary for the formation of the quinoxalinone heterocycle.[1] Its structure incorporates a bromine atom at the 4-position, which is retained in the final product.

Synthesis of 4-bromo-1,2-phenylenediamine:

This precursor is typically synthesized from o-phenylenediamine.[2][3][4] The synthesis involves a two-step process:

• Acetylation: The amino groups of o-phenylenediamine are first protected by acetylation with acetic anhydride to prevent unwanted side reactions during bromination and to direct the bromine to the desired position.[3][4]

• Bromination and Hydrolysis: The resulting diacetylated compound is then brominated. The acetyl groups are subsequently removed by hydrolysis to yield 4-bromo-1,2-phenylenediamine.[2]

Causality of Experimental Choices:

• Acetylation: The protection of the amino groups is crucial. Without it, direct bromination of o-phenylenediamine would lead to a mixture of products and potential oxidation of the amino groups. The acetyl groups are electron-withdrawing, which deactivates the ring slightly and directs the incoming electrophile (bromine) to the para position relative to one of the amino groups.

• Hydrolysis: Acidic or basic hydrolysis is a standard method to deprotect the amino groups, regenerating the reactive diamine necessary for the subsequent condensation reaction.

The C2-Electrophile: Chloroacetyl Chloride

The second key precursor is a two-carbon unit that will form the lactam portion of the quinoxalinone ring. Chloroacetyl chloride is a highly effective reagent for this purpose.[5]

Role and Reactivity:

Chloroacetyl chloride is a bifunctional reagent. The acyl chloride is highly electrophilic and readily reacts with one of the amino groups of 4-bromo-1,2-phenylenediamine to form an amide bond.[5] The resulting intermediate, N-(2-amino-4-bromophenyl)-2-chloroacetamide, contains a chloroacetamide moiety. The carbon bearing the chlorine atom is now susceptible to nucleophilic attack by the second amino group on the phenylenediamine ring, leading to intramolecular cyclization and the formation of the desired quinoxalinone.[6]

Alternative C2-Electrophiles:

Ethyl chloroacetate can also be used.[7] In this case, the reaction proceeds through an initial amidation via nucleophilic acyl substitution, followed by cyclization. The choice between chloroacetyl chloride and ethyl chloroacetate often depends on the desired reaction conditions and the scale of the synthesis. Chloroacetyl chloride is generally more reactive.[5]

Experimental Protocol: Synthesis of 6-bromo-3,4-dihydroquinoxalin-2(1H)-one

This protocol describes a representative synthesis using 4-bromo-1,2-phenylenediamine and chloroacetyl chloride.

Step 1: Acylation of 4-bromo-1,2-phenylenediamine

• In a round-bottom flask, dissolve 4-bromo-1,2-phenylenediamine (1.0 eq) in a suitable aprotic solvent such as acetone or tetrahydrofuran (THF).

• Add a base, such as triethylamine (Et3N) (1.1 eq), to the solution to act as an acid scavenger.

• Cool the mixture in an ice bath to 0-5 °C.

• Slowly add chloroacetyl chloride (1.05 eq) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir overnight.[8]

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, the intermediate, N-(2-amino-4-bromophenyl)-2-chloroacetamide, can be isolated or used directly in the next step.

Step 2: Intramolecular Cyclization

• To the reaction mixture containing the intermediate, add a stronger base such as potassium carbonate (K2CO3) or sodium ethoxide.

• Heat the mixture to reflux.

• The base facilitates the deprotonation of the remaining amino group, which then acts as a nucleophile, attacking the carbon-chlorine bond and displacing the chloride ion to form the six-membered ring.

• Monitor the cyclization by TLC.

• After the reaction is complete, cool the mixture and remove the solvent under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to obtain pure 6-bromo-3,4-dihydroquinoxalin-2(1H)-one.

Caption: Experimental workflow for the synthesis of 6-bromo-3,4-dihydroquinoxalin-2(1H)-one.

Data Presentation: Precursor Properties

Precursor	IUPAC Name	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Role
1	4-bromo-1,2-phenylenediamine	1575-37-7	C₆H₇BrN₂	187.04	Aromatic diamine backbone
2	Chloroacetyl chloride	79-04-9	C₂H₂Cl₂O	112.94	C2-electrophile for lactam formation

Conclusion

The synthesis of 6-bromo-3,4-dihydroquinoxalin-2(1H)-one is a well-established process that relies on the careful selection and reaction of two key precursors: 4-bromo-1,2-phenylenediamine and a suitable C2-electrophile like chloroacetyl chloride. A thorough understanding of the synthesis of these precursors and the mechanistic principles of their reaction is paramount for any researcher or professional engaged in the development of novel quinoxaline-based compounds. The protocols and insights provided in this guide serve as a foundational resource for the successful and efficient synthesis of this valuable chemical intermediate.

References

• PrepChem.com. (n.d.). Synthesis of 6-bromo-4-hydroxyquinoline. Retrieved from [Link]

• Wang, W., Guo, Y., Wang, L., OuYang, Y., Wang, Q., & Zhu, W. (2017). Synthesis of 6-bromo-4-iodoquinoline.

• ResearchGate. (n.d.). Reaction conditions and reagents: (a) chloroacetyl chloride 2, Et3N, acetone, r.t., overnight. Retrieved from [Link]

• Google Patents. (n.d.). CN103880745A - Chemical synthesis method of 6-bromo-1,2,3,4-tetrahydroisoquinolyl-1-formic acid.

• ResearchGate. (2022). Synthesis of 6-bromo-4-iodoquinoline. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supplementary Information. Retrieved from [Link]

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). Exploring the Chemical Synthesis and Applications of 4-Bromo-1,2-benzenediamine. Retrieved from [Link]

• Patsnap. (n.d.). Synthesis method for 4-bromo-o-phenylenediamine - Eureka. Retrieved from [Link]

• PrepChem.com. (n.d.). (a) Preparation of 4-bromo-o-phenylenediamine. Retrieved from [Link]

• Google Patents. (n.d.). CN103073435A - Synthesis method for 4-bromo-o-phenylenediamine.

• ResearchGate. (n.d.). Proposed cyclization of chloroacetylated amino acids 4‐exo‐tet vs.... Retrieved from [Link]

• ResearchGate. (2017). A simple synthesis of 3,4-dihydrobenzo[f]quinoxalin-6(2H)-one derivatives substituted in the ring B. Retrieved from [Link]

• PMC. (2024). Synthesis and biological evaluation of quinoxaline derivatives as ASK1 inhibitors. Retrieved from [Link]

• Sciencemadness Wiki. (2020). Chloroacetamide. Retrieved from [Link]

• PMC. (2021). One-Pot Cyclization and Cleavage of Peptides with N-Terminal Cysteine via the N,S-Acyl Shift of the N-2-[Thioethyl]glycine Residue. Retrieved from [Link]

• ResearchGate. (n.d.). The reaction shows between o-phenylene diamine with aromatic aldehyde in chloroform and in presence of ammonium chloride. Retrieved from [Link]

• NSF Public Access Repository. (n.d.). Photochemical synthesis of an epigenetic focused tetrahydroquinoline library. Retrieved from [Link]

• PMC. (n.d.). Characterisation of Twelve Newly Synthesised N-(substituted Phenyl)-2-chloroacetamides with QSAR Analysis and Antimicrobial Activity Tests. Retrieved from [Link]

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• 8. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Protocol for nucleophilic aromatic substitution of 4-bromo-1-fluoro-2-nitrobenzene with ethyl glycinate

Abstract & Strategic Context

This Application Note details the optimized protocol for the nucleophilic aromatic substitution (

) of 4-bromo-1-fluoro-2-nitrobenzene with ethyl glycinate . This transformation is a critical entry point for synthesizing functionalized benzimidazoles and quinoxalines, serving as a core scaffold in medicinal chemistry campaigns (e.g., kinase inhibitors).

Key Technical Insight: The reaction relies on the extreme electronegativity of the fluorine atom ortho to the nitro group. Unlike

reactions where bond strength dictates leaving group ability ( ), reactions are governed by the stability of the Meisenheimer intermediate. The highly electronegative fluorine stabilizes the anionic intermediate via induction, making it the superior leaving group compared to bromine in this specific electronic environment.[1]

Mechanistic Rationale & Regioselectivity[2]

To ensure experimental success, the operator must understand the electronic forces at play. We are targeting the C-1 position (Fluorine) while preserving the C-4 position (Bromine) for downstream cross-coupling (e.g., Suzuki-Miyaura).

Electronic Landscape

• Fluorine (C-1): Ortho to the Nitro group. The Nitro group withdraws electron density via resonance and induction, making C-1 highly electrophilic. The electronegativity of Fluorine lowers the energy of the transition state leading to the Meisenheimer complex.

• Bromine (C-4): Meta to the Nitro group. The Nitro group cannot stabilize a negative charge at C-4 via resonance. Consequently, the C-Br bond remains inert under these conditions.

Reaction Pathway Visualization (DOT)

Figure 1: Mechanistic pathway highlighting the rate-determining nucleophilic attack and the stabilization of the intermediate.

Experimental Protocol

Reagent Table & Stoichiometry

Reagent	MW ( g/mol )	Equiv.[2][3][4]	Role	Critical Note
4-Bromo-1-fluoro-2-nitrobenzene	219.99	1.0	Substrate	Solid/Oil. Irritant.
Ethyl glycinate HCl	139.58	1.2	Nucleophile	Hygroscopic. Store in desiccator.
Potassium Carbonate ( )	138.21	2.5	Base	Milled powder preferred for kinetics.
Acetonitrile (MeCN)	-	[0.2 M]	Solvent	Anhydrous grade not strictly required but preferred.

Note on Base Selection: While organic bases like DIPEA (Hünig's base) can be used, inorganic bases like

are preferred here to prevent the formation of difficult-to-remove organic salts and to facilitate a cleaner aqueous workup.

Step-by-Step Methodology

Phase 1: Reaction Setup

• Preparation: To a clean, dry 100 mL Round Bottom Flask (RBF) equipped with a magnetic stir bar, add Ethyl glycinate hydrochloride (1.2 equiv).

• Solvation: Add Acetonitrile (concentration relative to substrate ~0.2 M). Stir until the salt is suspended.

• Activation: Add

  (2.5 equiv) in a single portion. Stir at Room Temperature (RT) for 10 minutes.

  • Why? This pre-stir generates the free amine nucleophile from the HCl salt before introducing the electrophile.

• Addition: Add 4-bromo-1-fluoro-2-nitrobenzene (1.0 equiv). If the substrate is a solid, dissolve in a minimum amount of MeCN before addition.

• Reaction: Fit the flask with a reflux condenser (optional, often not needed at mild temps) and heat the mixture to 60°C .

  • Visual Cue: The solution will likely transition from pale yellow to a deep orange/red, characteristic of nitroanilines.

Phase 2: Monitoring & Quenching

• Monitoring: Monitor by TLC (Hexanes:EtOAc 80:20) or LC-MS after 2 hours.

  • Target: Disappearance of the starting fluoride (retention time shift).

  • Expectation: Reaction is typically complete within 2-4 hours at 60°C.

• Quenching: Once complete, cool the mixture to RT.

• Filtration: Filter off the inorganic salts (

  , , excess ) through a celite pad or sintered glass funnel. Rinse the cake with EtOAc.

Phase 3: Workup & Purification

• Extraction: Concentrate the filtrate to remove bulk MeCN. Redissolve the residue in Ethyl Acetate (EtOAc) and wash with Water (2x) followed by Brine (1x).

• Drying: Dry the organic layer over anhydrous

  , filter, and concentrate under reduced pressure.

• Purification: The crude material is often pure enough for the next step (>95%). If necessary, purify via recrystallization from Ethanol/Heptane or flash chromatography (0-20% EtOAc in Hexanes).

Workflow Diagram (DOT)

Figure 2: Operational workflow from reagent preparation to product isolation.

Quality Control & Expected Data

Analytical Markers

• Appearance: Bright orange to reddish solid.

• 1H NMR (CDCl3, 400 MHz):

  • ~8.3 ppm (d, 1H, ortho to ) - Shifted downfield due to nitro group.
  • ~8.0-8.2 ppm (Broad s, 1H, ) - Exchangeable.
  • ~6.8 ppm (d, 1H, ortho to amine) - Shielded by electron donation.
  • ~4.2 ppm (q, 2H, ).
  • ~4.0 ppm (d, 2H, ).
  • ~1.3 ppm (t, 3H, ).

• LC-MS: Observe

  peak corresponding to mass ~303/305 (Br isotope pattern 1:1).

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Conversion	Inactive base or wet solvent.[5]	Ensure is finely milled. Increase temp to 80°C.
Hydrolysis of Ester	Presence of water/hydroxide.	Avoid NaOH/KOH. Ensure solvent is dry. Use mild bases like DIPEA if hydrolysis persists.
Regioisomer Mix	N/A	Highly unlikely due to electronic deactivation of the Br position.

References

• Nucleophilic Aromatic Substitution Mechanism: Bunnett, J. F., & Zahler, R. E. (1951). Kinetics of Nucleophilic Substitution Reactions of Aromatic Halogen Compounds. Chemical Reviews, 49(2), 273-412. Link

• Regioselectivity (F vs Br): Miller, J. (1968). Aromatic Nucleophilic Substitution.[1][6][7][8][9] Elsevier. (Standard text confirming F > Cl ~ Br > I order in

  ).

• Synthesis of Benzimidazole Precursors: Lunn, G., & Sansone, E. B. (1994). Safe synthesis of some potential carcinogens. Journal of Chemical Education.[5] (Describes similar nitro-aniline syntheses). Link

• Reaction Conditions (Analogous Substrates): Bioorganic & Medicinal Chemistry Letters, Vol 16, Issue 24, 2006.

  ). Link

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• 4. 4-Bromo-1-fluoro-2-nitrobenzene synthesis - chemicalbook [chemicalbook.com]
• 5. m.youtube.com [m.youtube.com]
• 6. Which is more reactive towards the nucleophilic substitution reaction - askIITians [askiitians.com]
• 7. Addition-Elimination at Aromatics (SNAR) [employees.csbsju.edu]
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Application Note: High-Efficiency Microwave-Assisted Synthesis of Ethyl 2-[(4-bromo-2-nitrophenyl)amino]acetate

This Application Note is structured as a comprehensive technical guide for the microwave-assisted synthesis of Ethyl 2-[(4-bromo-2-nitrophenyl)amino]acetate . It is designed for researchers requiring high-purity intermediates for benzimidazole scaffolds or peptidomimetic drugs.

) Author: Senior Application Scientist, Chemical Synthesis Division

Abstract

This protocol details the optimized microwave-assisted synthesis of ethyl 2-[(4-bromo-2-nitrophenyl)amino]acetate , a critical intermediate in the development of bioactive benzimidazoles and quinoxalines. Utilizing the rapid dielectric heating of microwave irradiation, this method reduces reaction times from 12+ hours (conventional reflux) to under 20 minutes while suppressing side reactions such as ester hydrolysis. The protocol achieves high regioselectivity by exploiting the varying electrophilicity between the fluorine and bromine substituents on the nitrobenzene core.

Introduction & Mechanistic Rationale

The Target Scaffold

The target molecule is a secondary amine formed by the displacement of a leaving group on a nitrobenzene ring by an amino acid ester. This specific intermediate is a precursor for 6-bromo-benzimidazoles, which are pharmacophores in anti-viral and anti-cancer therapeutics.

Reaction Mechanism:

The synthesis proceeds via a Nucleophilic Aromatic Substitution (

) .

• Activation: The nitro group (

  ) at the ortho position withdraws electron density from the benzene ring, making the carbon attached to the leaving group (Fluorine) highly electrophilic.

• Nucleophilic Attack: The amine nitrogen of glycine ethyl ester attacks the ipso-carbon, forming a resonance-stabilized anionic intermediate (Meisenheimer complex).

• Elimination: The leaving group (Fluoride) is expelled, restoring aromaticity.

Critical Design Choices

• Leaving Group Selection (F vs. Cl): We utilize 4-bromo-1-fluoro-2-nitrobenzene rather than the chloro-analog. Despite the stronger C-F bond, the high electronegativity of fluorine inductively stabilizes the Meisenheimer complex transition state, significantly accelerating the rate-limiting step in

  reactions.

• Regioselectivity: The 4-bromo substituent is meta to the activating nitro group and is not sufficiently activated for displacement. This ensures exclusive substitution at the 1-position.

• Microwave vs. Thermal: Microwave irradiation provides direct energy transfer to the polar solvent (ethanol/DMF) and reagents, minimizing the thermal gradient and "wall effects" associated with oil baths. This prevents the degradation of the ethyl ester moiety.

Experimental Workflow Visualization

The following diagram outlines the logical flow and mechanistic pathway of the synthesis.

Caption: Workflow for the microwave-assisted

synthesis showing critical transition states.

Materials & Equipment

Reagents

Reagent	MW ( g/mol )	Equiv.	Role	CAS No.
4-Bromo-1-fluoro-2-nitrobenzene	219.99	1.0	Electrophile	364-73-8
Glycine ethyl ester HCl	139.58	1.2	Nucleophile	623-33-6
DIPEA (Hünig's Base)	129.24	2.5	Base (Scavenger)	7087-68-5
Ethanol (Absolute)	46.07	-	Solvent	64-17-5

Equipment

• Microwave Reactor: Single-mode or Multi-mode system (e.g., CEM Discover, Anton Paar Monowave).

• Reaction Vessel: 10 mL or 30 mL pressure-sealed borosilicate glass vial.

• Stirring: Magnetic stir bar (Teflon coated).

Detailed Protocol

Step 1: Preparation

• In a 10 mL microwave vial, dissolve 4-bromo-1-fluoro-2-nitrobenzene (220 mg, 1.0 mmol) in Absolute Ethanol (3.0 mL).

• Add Glycine ethyl ester hydrochloride (167 mg, 1.2 mmol) to the solution.

• Add DIPEA (435 µL, 2.5 mmol) dropwise. Note: The solution may turn slightly yellow/orange upon base addition.

• Seal the vial with a PTFE-lined crimp cap.

Step 2: Microwave Irradiation

Program the microwave reactor with the following parameters. Note: Use "Dynamic" or "Standard" control mode to prevent temperature overshoot.

Parameter	Setting	Rationale
Temperature	120°C	Optimal for without ester degradation.
Hold Time	15:00 min	Sufficient for >98% conversion.
Pressure Limit	250 psi (17 bar)	Safety cutoff for ethanol vapor pressure.
Power	Max 150 W	High initial power for rapid ramp; reduced for hold.
Stirring	High	Ensures uniform heat distribution.

Step 3: Work-up and Purification[1]

• Cooling: Allow the reactor to cool the vessel to <50°C using compressed air (built-in feature).

• Evaporation: Transfer the reaction mixture to a round-bottom flask and remove the ethanol under reduced pressure (Rotavap).

• Extraction:

  • Dissolve the residue in Ethyl Acetate (20 mL).

  • Wash with Water (2 x 10 mL) to remove DIPEA hydrochloride salts.

  • Wash with Brine (1 x 10 mL).

• Drying: Dry the organic layer over anhydrous

  , filter, and concentrate.

• Purification:

  • The crude product is often pure enough (>95%) for subsequent steps.

  • If necessary, recrystallize from hot Ethanol/Hexane or purify via flash chromatography (Hexane:EtOAc 8:2).

Results & Characterization

Expected Yield

• Typical Yield: 85% - 92%

• Appearance: Yellow to orange crystalline solid.

Analytical Data (Predicted)

• H NMR (400 MHz, ):
  • 8.35 (d, 1H, Ar-H3, ortho to ) – Doublet due to meta-coupling with Br.
  • 8.10 (br s, 1H, NH) – Exchangeable.
  • 7.50 (dd, 1H, Ar-H5).
  • 6.70 (d, 1H, Ar-H6, ortho to NH).
  • 4.25 (q, 2H, ).
  • 4.05 (d, 2H, ).
  • 1.30 (t, 3H, ).

• IR (ATR): ~3350 cm

  (NH stretch), ~1735 cm (Ester C=O), ~1510/1340 cm ( stretch).

Troubleshooting & Optimization

Issue	Possible Cause	Solution
Low Yield / Unreacted SM	Temperature too low.	Increase MW temp to 140°C or extend time to 30 min.
Ester Hydrolysis (Carboxylic Acid formation)	Wet solvent or excess water.	Use anhydrous Ethanol and ensure DIPEA is dry. Avoid aqueous bases like NaOH.
Impurity: Displaced Br	Extreme temperature (>180°C).	The 4-Br is stable up to ~160°C. Ensure temp control is accurate.
Pressure Errors	Vial overfilled.	Do not fill microwave vials >60% volume.

References

• Microwave Assisted Synthesis of Benzimidazoles

  • Title: The Highly Efficient Synthesis of 1,2-Disubstituted Benzimidazoles Using Microwave Irradiation.[1]

  • Source: MDPI, Molecules 2019.

  • URL:[Link][2]

• General

  Methodology:
  • Title: Microwave Assisted Synthesis of Ethyl 2-(2-Substituted-4-(Thiophenyl) Thiazolyl)
  • Source: PubMed Central (PMC).

  • URL:[Link]

• Reagent Data (4-Bromo-1-fluoro-2-nitrobenzene)

  • Title: 4-Bromo-1-fluoro-2-nitrobenzene Substance Information.[3][4][5][6][7]

  • Source: PubChem.[3]

  • URL:[Link]

• Reaction Optimization (Benzothiaoxazepine library)

  • Title: SNAr-Based, facile synthesis of a library of Benzothiaoxazepine-1,1'-dioxides.
  • Source: NIH / PMC.

  • URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Ethyl bromoacetate synthesis - chemicalbook [chemicalbook.com]
• 3. 4-Bromo-1-fluoro-2-nitrobenzene | C6H3BrFNO2 | CID 2736328 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 4-Bromo-1-fluoro-2-nitrobenzene synthesis - chemicalbook [chemicalbook.com]
• 5. 4-Bromo-1-fluoro-2-nitrobenzene, 98% 25 g | Buy Online | Thermo Scientific Chemicals [thermofisher.com]
• 6. 4-溴-1-氟-2-硝基苯 96% | Sigma-Aldrich [sigmaaldrich.com]
• 7. chemimpex.com [chemimpex.com]

Technical Notes & Optimization

Technical Support Center: Navigating the Labyrinth of Poorly Soluble Quinoxalinone Products in Synthetic Workup

Welcome to the Technical Support Center for quinoxalinone synthesis. As a Senior Application Scientist, I've designed this guide to address one of the most persistent challenges in the synthesis of these valuable heterocyclic compounds: their often-poor solubility during workup and purification. This resource is structured to provide actionable solutions and a deeper understanding of the underlying chemical principles.

Troubleshooting Guide: From Reaction Quench to Purified Product

This section addresses specific, acute problems you might encounter during the workup of your quinoxalinone synthesis.

Issue 1: My product precipitated as an intractable solid immediately upon quenching the reaction mixture.

This is a common scenario, especially when a reaction performed in a high-boiling polar solvent like DMF or DMSO is quenched with water. The sudden change in solvent polarity causes the often-hydrophobic quinoxalinone product to crash out of solution.

Root Cause Analysis: Quinoxalinone derivatives, being largely aromatic and often crystalline, tend to have low solubility in highly aqueous environments.[1] The rapid precipitation can trap impurities, leading to a difficult-to-handle, impure solid.

Troubleshooting Protocol:

• Avoid Direct Aqueous Quench: Instead of adding the reaction mixture to water, consider removing the high-boiling solvent under reduced pressure first.[2] This is particularly effective if your product is thermally stable.

• Solvent Exchange via Extraction:

  • Dilute the reaction mixture with a suitable organic solvent in which your product has at least moderate solubility (e.g., ethyl acetate, dichloromethane).

  • Wash the organic layer multiple times with water or brine.[3] For reactions in DMF or DMSO, multiple washes (e.g., 5 washes with 10 mL of water for every 5 mL of DMF/DMSO) are often necessary to pull the polar solvent into the aqueous phase.[4]

• Controlled Precipitation/Crystallization: If direct precipitation is unavoidable, control the process. Instead of quenching in pure water, slowly add an anti-solvent (a solvent in which the product is insoluble, like water or hexane) to a solution of your crude product in a "good" solvent (like ethanol or ethyl acetate) until turbidity is observed.[5] Then, allow the solution to cool slowly to promote the formation of purer, more easily filterable crystals.[6]

Issue 2: My quinoxalinone product is a very fine powder that clogs the filter paper, making filtration extremely slow.

Fine precipitates are often the result of rapid crystallization from a supersaturated solution. These small particles can pass through or clog standard filter media.

Root Cause Analysis: The particle size of a precipitate is inversely related to the rate of crystallization. Rapid precipitation leads to the formation of many small nuclei simultaneously, resulting in a fine powder.[7]

Troubleshooting Protocol:

• Digest the Precipitate: After precipitation, heat the mixture gently (if the solvent allows and the product is stable) and then let it cool slowly. This process, known as digestion, allows smaller particles to dissolve and redeposit onto larger crystals, resulting in a more easily filterable solid.

• Optimize Filtration Technique:

  • Decantation: Allow the solid to settle, then carefully pour off (decant) the majority of the supernatant liquid before transferring the bulk of the solid to the filter.[8] This prevents immediate clogging of the filter paper.

  • Use a Filter Aid: For extremely fine particles, a pad of Celite® or diatomaceous earth can be placed over the filter paper. This creates a porous layer that traps the fine particles without significantly impeding flow.

  • Wash Thoroughly but Efficiently: Wash the collected solid with several small portions of a cold solvent in which the product is sparingly soluble.[9][10] This is more effective at removing impurities than a single large wash and minimizes product loss.[5]

Frequently Asked Questions (FAQs)

Q1: What structural features of quinoxalinones contribute to their poor solubility?

A1: The core of a quinoxalinone is a fused aromatic system, which is inherently planar and hydrophobic.[1] This structure promotes strong intermolecular π-π stacking interactions in the solid state, leading to a high lattice energy that is difficult for many solvents to overcome. The presence of hydrogen bonding moieties, such as in quinoxalin-2(1H)-ones, can further increase crystal packing efficiency and reduce solubility in non-polar organic solvents.

Q2: What are the best starting solvents for recrystallizing my quinoxalinone product?

A2: The ideal recrystallization solvent is one in which your compound is highly soluble at elevated temperatures but sparingly soluble at room temperature or below.[6] For many quinoxalinone derivatives, ethanol is an excellent starting point.[11][12] A mixed solvent system, such as ethanol/water, ethanol/DMF, or dichloromethane/hexane, often provides the fine-tuned solubility properties needed for effective crystallization.[5][11] It is always recommended to perform small-scale solvent screening tests to identify the optimal system for your specific derivative.

Q3: My product won't crystallize from any solvent system I've tried. What should I do?

A3: If recrystallization fails, consider reprecipitation. This technique involves dissolving your compound in a good solvent and then slowly adding an anti-solvent to force the product out of solution.[6] While this may not yield perfectly formed crystals, it is an effective purification method. If the product remains an oil or amorphous solid, purification by column chromatography is the next logical step.[13][14]

Q4: How can I wash my precipitated product without losing a significant amount of it?

A4: The key is to use a minimal amount of an ice-cold solvent in which your product has very low solubility.[5] Washing should be done quickly on the filter. To confirm you are not losing substantial product, you can collect a small sample of the filtrate (the liquid that passes through the filter) and evaporate the solvent. A large amount of residue indicates significant product loss, and you should consider a different wash solvent.[5]

Q5: For biological testing, I need to dissolve my quinoxalinone in an aqueous buffer, but it's insoluble. What are my options?

A5: This is a common challenge for in vitro and in vivo studies. Several strategies can be employed:

• Co-solvents: Prepare a high-concentration stock solution in an organic solvent like DMSO or DMF, and then dilute this stock into the aqueous buffer.[15] Ensure the final concentration of the organic solvent is low (typically <1%) to avoid affecting the biological system.[1]

• pH Adjustment: If your quinoxalinone derivative has an ionizable group (an acidic or basic site), adjusting the pH of the buffer can significantly increase solubility by forming a more soluble salt.[16][17]

• Formulation Approaches: For drug development, more advanced techniques like creating salt forms, prodrugs, or using formulation excipients like surfactants or cyclodextrins can be explored to enhance aqueous solubility.[16][18]

Data Summary: Solvents for Quinoxalinone Purification

The choice of solvent is critical for both workup and purification. The following table provides a summary of solvents used for the recrystallization of various quinoxalinone derivatives, which can serve as a guide for your own experiments.

Quinoxalinone Derivative Type	Recrystallization Solvent(s)	Reference(s)
2,3-Diphenylquinoxaline	Ethanol	[11][12]
3-(hydrazinyl)quinoxalin-2(1H)-one	Ethanol or Ethanol/DMF	[11]
6-chloro-7-fluoro quinoxalines	Dichloromethane	[11]
3-methylquinoxalin-2-(1H)-one	Ethanol	[11]
General Quinoxalines	Toluene, Ethanol	[12]
Quinoxaline-2,3-dione	Ethanol	[19]

Experimental Protocol: Optimized Recrystallization of a Poorly Soluble Quinoxalinone

This protocol provides a generalized, step-by-step method for the purification of a quinoxalinone product by recrystallization.

Objective: To purify a crude solid quinoxalinone product by removing soluble and insoluble impurities.

Methodology:

• Solvent Selection: In a small test tube, add ~20-30 mg of your crude product. Add a few drops of a potential solvent (e.g., ethanol). If it dissolves immediately at room temperature, the solvent is too good. If it doesn't dissolve, gently heat the mixture. If it dissolves when hot but reappears as a solid upon cooling, you have found a potentially suitable solvent.[6]

• Dissolution: Place the bulk of your crude product in an Erlenmeyer flask. Add the chosen solvent dropwise while heating the mixture (e.g., on a hot plate) and swirling. Add the minimum amount of hot solvent required to fully dissolve the solid.[6]

• Hot Filtration (if necessary): If insoluble impurities are visible in the hot solution, perform a hot filtration. This involves quickly filtering the hot solution through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask. This step removes impurities that do not dissolve in the hot solvent.

• Crystallization: Cover the flask containing the clear solution and allow it to cool slowly to room temperature. Do not disturb the flask during this process. Slow cooling encourages the formation of larger, purer crystals.[6] Once at room temperature, you can place the flask in an ice bath to maximize product precipitation.[5]

• Isolation of Crystals: Collect the purified crystals by vacuum filtration.

• Washing: Wash the crystals on the filter with a small amount of ice-cold recrystallization solvent to remove any remaining soluble impurities.[5][6]

• Drying: Dry the purified crystals under vacuum or in a drying oven to remove residual solvent.[6]

References

• Solubility of Things. Quinoxaline derivative - Solubility of Things.
• Cayman Chemical. 2-phenyl-3-methyl-Quinoxaline Product Information.
• ResearchGate. How to Purify an organic compound via recrystallization or reprecipitation?.
• Skoog, D. A., Holler, F. J., West, D. M., & Crouch, S. R. Filtering and Washing Precipitates. Fundamentals of Analytical Chemistry.
• BenchChem. Troubleshooting common issues in quinoxaline synthesis protocols.
• BenchChem. Application Notes and Protocols for the Purification of 2-(1-Methylhydrazino)quinoxaline by Recrystallization.
• University of Rochester, Department of Chemistry. Workup for Polar and Water-Soluble Solvents.
• JoVE. Video: Washing, Drying, and Ignition of Precipitates.
• University of Rochester, Department of Chemistry. How To Run A Reaction: The Workup.
• ChemEd X. Gravity Filtration: Washing the Solid.
• BenchChem. Technical Support Center: Enhancing Aqueous Solubility of Quinoxaline-2,3-dione Derivatives.
• BenchChem. troubleshooting common problems in quinoxaline synthesis.
• BenchChem. Refinement of work-up procedures for quinoxaline synthesis.
• BenchChem. Overcoming poor solubility of 2-Chloro-3-(2-pyridinyl)quinoxaline in assays.
• NIH. An Efficient Protocol for the Synthesis of Quinoxaline Derivatives at Room Temperature Using Recyclable Alumina-Supported Heteropolyoxometalates.
• Ascendia Pharmaceutical Solutions. 5 Novel Techniques for Solubility Enhancement.
• International Journal of Medical Science and Dental Research. Techniques for Improving Solubility.
• University of Rochester. Organic Reaction Workup Formulas for Specific Reagents.
• Solubility of Things. Quinoxaline N-oxide - Solubility of Things.
• ACS Publications. Photoinduced Dehydrogenative Amination of Quinoxalin-2(1H)-ones with Air as an Oxidant | The Journal of Organic Chemistry.
• TSI Journals. GREEN SYNTHESIS OF QUINOXALINE AND SUBSTITUTED QUINOXALINES.
• Analytical Chemistry. Gravimetric Analysis.
• International Journal of Pharmaceutical Research and Applications. Solubility enhancement techniques: A comprehensive review.
• Industrial Chemicals. Quinoxalines Manufacturer,Supplier, Exporter.
• Der Pharma Chemica. Synthesis, characterization and pharmacological evaluation of some novel quinoxaline derived chalcones.
• LibreTexts. Solubility of Organic Compounds.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Workup [chem.rochester.edu]
• 3. How To Run A Reaction [chem.rochester.edu]
• 4. rtong.people.ust.hk [rtong.people.ust.hk]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. uomosul.edu.iq [uomosul.edu.iq]
• 8. Filtering and Washing Precipitates [ns1.almerja.com]
• 9. Video: Washing, Drying, and Ignition of Precipitates [jove.com]
• 10. Gravity Filtration: Washing the Solid [chemedx.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. An Efficient Protocol for the Synthesis of Quinoxaline Derivatives at Room Temperature Using Recyclable Alumina-Supported Heteropolyoxometalates - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. cdn.caymanchem.com [cdn.caymanchem.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. wjbphs.com [wjbphs.com]
• 18. ascendiacdmo.com [ascendiacdmo.com]
• 19. derpharmachemica.com [derpharmachemica.com]

Reference Data & Comparative Studies

1H NMR Interpretation Guide: Ethyl 2-[(4-bromo-2-nitrophenyl)amino]acetate vs. 6-Bromo-3,4-dihydroquinoxalin-2(1H)-one

Executive Summary

This technical guide provides a comparative analysis of the 1H NMR spectral characteristics of the linear precursor ethyl 2-[(4-bromo-2-nitrophenyl)amino]acetate and its cyclized pharmacophore, 6-bromo-3,4-dihydroquinoxalin-2(1H)-one .

The transformation involves the reductive cyclization of a nitro-ester to a quinoxalinone scaffold—a critical step in the synthesis of kinase inhibitors and bioactive heterocycles. This guide focuses on the diagnostic signal changes required to validate successful cyclization, specifically the disappearance of ethyl ester signals and the emergence of distinct amide/amine resonances in DMSO-d₆.

Chemical Identity & Transformation[1][2][3][4][5][6]

The synthesis relies on the reduction of the ortho-nitro group to an amine, which subsequently undergoes spontaneous intramolecular nucleophilic attack on the ester carbonyl to form the six-membered lactam ring.

Reaction Scheme

Precursor: Ethyl 2-[(4-bromo-2-nitrophenyl)amino]acetate (Linear) Reagent: Fe/AcOH or H₂/Pd-C (Reductive Cyclization) Product: 6-Bromo-3,4-dihydroquinoxalin-2(1H)-one (Cyclic)

Figure 1: Mechanistic pathway of reductive cyclization from linear nitro-ester to quinoxalinone.

Comparative 1H NMR Analysis

The following data assumes DMSO-d₆ as the solvent, which is standard for polar heterocycles like quinoxalinones to ensure solubility and visibility of exchangeable protons.

Table 1: Diagnostic Chemical Shift Comparison (δ ppm)

Proton Group	Precursor (Linear)	Product (Cyclic)	Shift Trend (Δδ)	Interpretation
Ethyl CH₃	~1.20 (t, J=7 Hz)	Absent	Disappears	Primary Indicator: Loss of ethoxy group upon cyclization.
Ethyl CH₂	~4.15 (q, J=7 Hz)	Absent	Disappears	Confirms loss of ester moiety.
Glycine CH₂	~4.25 (d or s)	~3.80 – 3.95 (s)	Upfield (~0.3 ppm)	Rigidification of the ring; loss of ester anisotropy.
Amine NH (Ar-NH)	~8.0 – 8.5 (t/br)	~6.0 – 7.0 (br s)	Upfield	N4-H becomes less deshielded as H-bonding with NO₂ is lost.
Amide NH (Lactam)	Absent	~10.4 – 10.6 (s)	New Signal	Secondary Indicator: Formation of the lactam (N1-H).
Ar-H (ortho to NO₂/NH)	~8.1 – 8.3 (d)	~6.5 – 6.7 (d/s)	Major Upfield	Conversion of EWG (-NO₂) to EDG (-NH-) dramatically shields H8/H5.

Detailed Spectral Interpretation

1. The "Smoking Gun": Loss of the Ethyl Group

In the linear precursor, the ethyl ester presents a classic quartet at ~4.15 ppm and a triplet at ~1.20 ppm. In the cyclized product, these signals must be completely absent. If these peaks persist, the reaction is incomplete, or the intermediate amine failed to cyclize (open-ring amino ester).

2. Aromatic Region Reorganization

• Precursor: The proton ortho to the nitro group (H3 in the aniline ring) is highly deshielded (~8.3 ppm) due to the strong electron-withdrawing nature of the -NO₂ group and magnetic anisotropy.

• Product: Upon reduction to the amine (which becomes the amide N1), this position becomes electron-rich. The corresponding proton shifts significantly upfield to ~6.5–6.8 ppm.

3. The Glycine Methylene (CH₂)

In the linear form, the CH₂ is flanked by an amine and an ester. In the cyclic form, it is flanked by an amine (N4) and an amide carbonyl (C2). This structural rigidification usually resolves the signal into a sharp singlet around 3.85 ppm in DMSO-d₆.

Experimental Validation Protocol

To ensure reproducibility and high yield, the following protocol utilizes Iron/Acetic Acid (Fe/AcOH), a robust method that avoids the over-reduction often seen with catalytic hydrogenation.

Materials

• Ethyl 2-[(4-bromo-2-nitrophenyl)amino]acetate (1.0 eq)

• Iron powder (5.0 eq, <10 micron preferred)

• Glacial Acetic Acid (Solvent/Reagent, 10-20 volumes)

• Ethyl Acetate (EtOAc) & Sodium Bicarbonate (NaHCO₃) for workup.

Step-by-Step Workflow

Figure 2: Operational workflow for the Fe-mediated reductive cyclization.

Protocol Details

• Setup: Dissolve the nitro-ester precursor in glacial acetic acid. Add iron powder slowly.

• Reaction: Heat to reflux (approx. 100°C). The reduction of the nitro group is exothermic; the subsequent cyclization is thermal.

• Monitoring: Monitor by TLC (50% EtOAc/Hexane). The product is usually more polar than the starting material and may fluoresce blue under UV (254/365 nm) typical of quinoxalines.

• Workup: Filter hot through Celite to remove iron residues. Concentrate the acetic acid under reduced pressure. Neutralize the residue with saturated aqueous NaHCO₃ (caution: foaming). Extract with EtOAc or precipitate the solid directly if insoluble in water.

• Purification: Recrystallization from Ethanol/Water is often sufficient.

Troubleshooting & Artifacts

Observation	Diagnosis	Remediation
Ethyl signals (q, t) persist	Incomplete Cyclization	The nitro group reduced, but the ring didn't close. Increase heat or add a catalytic amount of acid (pTSA) to force dehydration.
Broad Hump > 12 ppm	Carboxylic Acid	Hydrolysis of the ester occurred instead of cyclization. Check water content in solvent.
Two sets of aromatic signals	Rotamers or Tautomers	Quinoxalinones can exhibit lactam-lactim tautomerism, though the lactam (amide) form usually predominates in DMSO.
Paramagnetic Broadening	Residual Iron	Iron salts from the reduction can broaden NMR peaks. Wash the organic layer thoroughly with EDTA solution or dilute HCl during workup.

References

• Synthesis of Quinoxalinones: Putta, R. R., et al. "Iron-catalyzed one-pot synthesis of quinoxalines: transfer hydrogenative condensation of 2-nitroanilines with vicinal diols."[1] RSC Advances, 2021, 11 , 17869-17875.

• Nitro Reduction Methodologies: Orlandi, M., et al. "Continuous-flow synthesis of primary amines: Metal-free reduction of aliphatic and aromatic nitro derivatives."[2] Beilstein Journal of Organic Chemistry, 2016, 12 , 2644–2651.

• NMR Shift Data (General): "1H NMR Chemical Shifts." Chemistry LibreTexts, Oregon State University.

• Quinoxaline Scaffold Analysis: "Synthesis and antibacterial activity of 3,4-dihydroquinoxalin-2(1H)-one derivatives." Der Pharma Chemica, 2013, 5 (5), 296-300.[3]

Sources

• 1. Iron-catalyzed one-pot synthesis of quinoxalines: transfer hydrogenative condensation of 2-nitroanilines with vicinal diols - RSC Advances (RSC Publishing) DOI:10.1039/D1RA02532E [pubs.rsc.org]
• 2. BJOC - Continuous-flow synthesis of primary amines: Metal-free reduction of aliphatic and aromatic nitro derivatives with trichlorosilane [beilstein-journals.org]
• 3. researchgate.net [researchgate.net]

Comparative Crystal Structure Guide: Ethyl 2-[(4-bromo-2-nitrophenyl)amino]acetate vs. Structural Analogs

This guide provides a rigorous structural analysis framework for Ethyl 2-[(4-bromo-2-nitrophenyl)amino]acetate , a critical intermediate in the synthesis of quinoxaline-based pharmacophores.[1][2] By comparing its crystallographic features with key structural analogs, this document elucidates the role of intramolecular hydrogen bonding and halogen-mediated packing in solid-state stability.[1][2]

Executive Summary & Structural Significance[1][2][3][4]

Ethyl 2-[(4-bromo-2-nitrophenyl)amino]acetate (hereafter EBNA ) represents a classic donor-acceptor system where the amino group acts as an electron donor to the nitro-substituted aromatic ring.[1][2] In drug development, this scaffold is a precursor for quinoxalines (via reductive cyclization), a class of compounds with broad biological activities including antitumor and antimicrobial properties.[2]

The crystal structure analysis of EBNA is not merely a geometric exercise; it is a probe into the conformational locking mechanisms that dictate its reactivity.[2] The presence of the ortho-nitro group and the para-bromo substituent introduces competing steric and electronic forces that distinguish it from its non-halogenated and non-esterified analogs.[1][2]

Key Structural Hypotheses[1][2]

• Intramolecular Locking: The ortho-nitro group forms a robust intramolecular N-H...O hydrogen bond, locking the phenyl ring and the amino group into a planar conformation (the "S(6) motif").[2]

• Halogen Bonding: The para-bromo substituent likely directs supramolecular assembly via Br...O or Br...Br interactions, enhancing density and melting point relative to the unbrominated analog.[1][2]

• Ester Flexibility: The ethyl acetate tail introduces conformational freedom, which is often arrested in the crystal lattice by weak C-H...O interactions.[2]

Experimental Protocol: Synthesis & Crystallization

To ensure reproducibility, the following protocol synthesizes high-purity EBNA suitable for single-crystal X-ray diffraction (XRD).

Synthesis Workflow

The synthesis relies on a nucleophilic aromatic substitution (

) mechanism, where the amine of glycine ethyl ester attacks the electron-deficient 4-bromo-1-fluoro-2-nitrobenzene (or similar precursor).[1][2]

Reagents:

• 4-Bromo-2-nitroaniline (Alternative starting material for N-alkylation with ethyl bromoacetate).[1][2]

• Ethyl bromoacetate (Alkylation agent).[2][3][4]

• Potassium carbonate (

  , Base).[2][4]

• DMF or Acetonitrile (Solvent).[2]

Protocol:

• Dissolution: Dissolve 4-bromo-2-nitroaniline (1.0 eq) in dry DMF.

• Activation: Add

  (1.5 eq) and stir at 60°C for 30 min to deprotonate the amine.

• Alkylation: Dropwise add ethyl bromoacetate (1.1 eq).

• Reflux: Heat at 80-90°C for 4-6 hours. Monitor via TLC (Hexane:EtOAc 3:1).[2]

• Workup: Pour into ice water. The precipitate is crude EBNA.[1][2]

• Purification: Recrystallize from hot Ethanol/Hexane (1:1).

Crystallization for XRD[1][2]

• Method: Slow Evaporation.[1][2][5]

• Solvent System: Ethanol/Acetone (1:1 v/v).[2]

• Conditions: Dissolve 20 mg of purified EBNA in 2 mL solvent. Filter into a clean vial. Cover with parafilm, poke 3-4 pinholes, and leave at room temperature (293 K) for 3-5 days.

• Target Crystal: Yellow/Orange prisms or blocks (characteristic of nitroanilines).[2]

Structural Analysis & Comparative Metrics

This section compares the crystallographic parameters of EBNA against two critical alternatives:

• Ethyl N-(2-nitrophenyl)glycinate (ENPG): The unbrominated analog (evaluates the Br-effect).[1][2]

• Ethyl 2-(4-nitrophenoxy)acetate (ENPA): The ether analog (evaluates the NH vs. O linkage).[2]

Intramolecular Hydrogen Bonding (The S(6) Motif)

The defining feature of ortho-nitroanilines is the Resonance-Assisted Hydrogen Bond (RAHB) .[2]

• Mechanism: The amino hydrogen (

  ) donates to one of the nitro oxygens ( ).[2][6] This forms a pseudo-six-membered ring, denoted as an graph set motif.[2]

• Comparison:

  • EBNA (Target): The electron-withdrawing Br atom at the para position increases the acidity of the N-H proton, potentially strengthening this intramolecular bond compared to ENPG.[2]

  • ENPA (Ether Analog): Lacks the N-H donor.[2] The structure is more flexible and likely non-planar, as it relies on weaker C-H...O interactions.[2]

Comparative Data Table

Structural Parameter	EBNA (Target)	ENPG (Unbrominated)	ENPA (Ether Analog)	Significance
Formula				Br adds mass/density.[2]
Space Group (Pred.)	P2 /c or P-1	P2 /c	P2 /c	Centrosymmetric packing is favored.[1][2]
Intramol. H-Bond	Yes (Strong)	Yes (Moderate)	No	Determines planarity.[2]
N(1)-C(Ring) Dist.	~1.35 Å	~1.37 Å	N/A (O-C ~1.36 Å)	Shorter bond = Higher conjugation.[2]
Packing Forces	Br...O / N-H...O	N-H...O / C-H...O	C-H...O / -stacking	Br directs 3D assembly.[1][2]
Density ( )	> 1.6 g/cm	~1.3 g/cm	~1.4 g/cm	Higher density = Better stability.[2]

Note: Data for ENPG and ENPA are derived from general trends in nitroaniline and phenoxyacetate crystallography [1, 2].[1][2]

Mechanistic Visualization

Synthesis & Conformational Locking Pathway

The following diagram illustrates the synthesis and the subsequent formation of the critical S(6) ring motif that dominates the crystal structure.

Caption: Synthesis pathway and the thermodynamic locking of the S(6) motif during crystallization.

Crystal Packing Logic

This diagram details how the molecule assembles in the solid state, contrasting the target molecule with its analogs.[2]

Caption: Hierarchical assembly of EBNA in the crystal lattice, highlighting the unique contribution of the Bromine atom.

Detailed Structural Analysis Guide

When analyzing the collected X-ray data for EBNA, researchers should focus on these specific geometric parameters to validate the structure.

The Aniline Nitrogen Geometry[2]

• Parameter: Sum of bond angles around the amine nitrogen (

  ).

• Expectation: In ortho-nitroanilines, the nitrogen is

  hybridized due to conjugation with the phenyl ring and the nitro group.[1][2]

• Target Value:

  (Planar). If , it indicates significant pyramidalization, suggesting a loss of conjugation (unlikely in this system).[2]

The Nitro Group Torsion[2]

• Parameter: Torsion angle

  .

• Expectation: The nitro group should be nearly coplanar with the benzene ring to maximize resonance and facilitate the intramolecular H-bond.

• Target Value:

  . A larger twist indicates steric clash or packing forces overriding electronic effects.[1][2]

The Ester Tail Conformation[2]

• Parameter: Torsion angle

  .[1][2]

• Expectation: The ethyl acetate chain is the most flexible part.[2] In the crystal, it will adopt an extended (anti) or folded (gauche) conformation to fit the packing void.[2]

• Analysis: Compare this torsion with the unbrominated analog. The bulky Br atom might force the ester tail into a different orientation to avoid steric conflict in the lattice.[2]

References

• PubChem. (n.d.).[2][7] Glycine, N-(o-nitrophenyl)-, ethyl ester (Compound).[1][2][8] Retrieved from [Link]

• Cambridge Crystallographic Data Centre (CCDC). (n.d.).[2] General trends in nitroaniline crystallography. (For general reference on S(6) motifs in nitroanilines). Retrieved from [Link][2]

Sources

• 1. Ethyl 2-(4-bromo-2-nitrophenyl)acetate - CAS:199328-35-3 - Sunway Pharm Ltd [3wpharm.com]
• 2. researchgate.net [researchgate.net]
• 3. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Crystal structure of ethyl 2-(2-{1-[N-(4-bromo­phen­yl)-2-oxo-2-phenyl­acetamido]-2-tert-butyl­amino-2-oxo­ethyl}-1H-pyrrol-1-yl)acetate - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 5-Methyl-2-nitro­aniline - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Glycine ethyl ester | C4H9NO2 | CID 12176 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Glycine, N-(o-nitrophenyl)-, ethyl ester | C10H12N2O4 | CID 21555 - PubChem [pubchem.ncbi.nlm.nih.gov]